
Commercial Suppliers and Technical Guide for
3-Chloro-4-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality

chemical reagents is a critical first step in the experimental workflow. This technical guide

provides an in-depth overview of commercial suppliers for 3-Chloro-4-nitrophenol (CAS No.

491-11-2), a key intermediate in various synthetic pathways. The guide also details an

experimental protocol for its use and outlines a logical process for supplier selection.

Overview of Commercial Suppliers
3-Chloro-4-nitrophenol is readily available from a range of commercial suppliers, catering to

different research and development needs. The following table summarizes key quantitative

data from various suppliers to facilitate easy comparison. Please note that availability and

pricing are subject to change and should be confirmed directly with the supplier.
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Supplier Purity
Available
Quantities

Additional
Information

Santa Cruz

Biotechnology
Varies by lot Inquire

For Research Use

Only.[1]

Biosynth Inquire 1g, 5g, 10g, 25g
Strictly for Research

Purposes only.[2]

Simson Pharma

Limited
High Quality Custom Synthesis

Accompanied by

Certificate of Analysis.

[3]

AChemBlock 98% Inquire -

Manchester Organics Inquire
1g, 5g, 10g (35g in

stock)

Discounts available on

larger volumes.[4]

ChemicalBook 98.4%, 99% KG quantities
Marketplace with

multiple suppliers.[5]

BLD Pharm Inquire Inquire
For Research Use

Only.[6]

Experimental Protocols
3-Chloro-4-nitrophenol is a versatile reagent in organic synthesis. One common application is

its use as a nucleophile in Williamson ether synthesis. The following protocol details the

synthesis of 3-chloro-4-(4'-chlorophenoxy)nitrobenzene.

Synthesis of 3-chloro-4-(4'-chlorophenoxy)nitrobenzene
This procedure describes the reaction of 3-chloro-4-nitrophenol with 4-chlorophenol. While

the provided reference starts from 3,4-dichloronitrobenzene and 4-chlorophenol, a similar

Williamson ether synthesis approach can be adapted using 3-chloro-4-nitrophenol as the

starting material. The key is the deprotonation of the phenolic hydroxyl group to form a

nucleophilic phenoxide.

Materials:
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3-Chloro-4-nitrophenol

4-Chlorobenzyl halide (e.g., 4-chlorobenzyl bromide)

Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

Dimethylformamide (DMF) or Acetonitrile (CH₃CN)

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 3-chloro-4-nitrophenol (1 equivalent) in DMF, add a base such as

potassium carbonate (1.5-2 equivalents).

Stir the mixture at room temperature for 30 minutes to an hour to ensure the formation of the

phenoxide.

Add the 4-chlorobenzyl halide (1.1 equivalents) to the reaction mixture.

Heat the reaction mixture to a temperature between 60-80 °C and monitor the reaction

progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired 3-

chloro-4-(4'-chlorophenoxy)nitrobenzene.
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Supplier Selection Workflow
The process of selecting a suitable commercial supplier for a chemical reagent involves several

key considerations beyond just price. The following diagram illustrates a logical workflow for

this process.

Define Research Needs
(Purity, Quantity, Timeline)

Identify Potential Suppliers
(Online Databases, Catalogs)
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(Price, Availability, Lead Time)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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